Cas no 104074-06-8 (2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid)
104074-06-8 structure
Product Name:2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
CAS No:104074-06-8
MF:C13H16O5
MW:252.263144493103
CID:1147375
PubChem ID:13753869
Update Time:2025-04-20
2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
- CTK0G6615
- SureCN9157243
- 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid
- ACMC-20m6up
- Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-
- (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid
- CHEMBL349950
- AGN-PC-00NUI4
- (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid
- CTK0G6615; SureCN9157243; 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid; ACMC-20m6up; Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-; (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid; CHEMBL349950; AGN-PC-00NUI4; (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid;
- DTXSID60548458
- 104074-06-8
- DB-202143
- JWZYEWIGZWGWRQ-UHFFFAOYSA-N
- SCHEMBL9157243
-
- Inchi: 1S/C13H16O5/c1-3-4-10-11(18-7-12(15)16)6-5-9(8(2)14)13(10)17/h5-6,17H,3-4,7H2,1-2H3,(H,15,16)
- InChI Key: JWZYEWIGZWGWRQ-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC(C(C)=O)=C(C=1CCC)O
Computed Properties
- Exact Mass: 252.09978
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
- LogP: 2.01070
2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
104074-06-8 (2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid) Related Products
- 79558-09-1(L-165041)
- 1878-62-2(2-(2-Acetylphenoxy)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk